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Introduction

Europium, a rare earth element of the lanthanide series, has garnered significant interest in
various scientific and technological fields due to its unique luminescent properties. This
technical guide provides an in-depth exploration of the discovery and history of europium and
its common hydrated nitrate salt, Europium(lll) nitrate hydrate. The document details the
chronological milestones in the identification of europium, presents key quantitative data of its
nitrate hydrate form, and outlines the experimental protocol for its synthesis.

The Journey to Isolate a New Element: The
Discovery of Europium

The discovery of europium was a gradual process, marked by the contributions of several
distinguished chemists in the late 19th and early 20th centuries. The timeline below highlights
the key events that led to the isolation and identification of this element.

Chronology of Europiur's Discovery

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b560913?utm_src=pdf-interest
https://www.benchchem.com/product/b560913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 1: A timeline of the key events in the discovery of Europium.

The story begins with French chemist Paul-Emile Lecoq de Boisbaudran, who in 1879,
discovered the element samarium.[1][2][3] However, the samarium he isolated was later found
to be impure, containing other rare earth elements. A few years later, in 1885, Sir William
Crookes, while studying the phosphorescent spectra of rare earths, noted some anomalous
spectral lines in minerals containing samarium and yttrium, hinting at the presence of a new
element.[4]

In 1892, Lecoq de Boisbaudran himself observed spectral lines in samarium-gadolinium
concentrates that could not be attributed to either element.[4] The definitive breakthrough came
from another French chemist, Eugene-Anatole Demarcay. In 1896, Demarcay, using a
spectroscope he developed, suspected that samples of samarium were contaminated with an
unknown element.[4][5][6][7] Through a painstaking process of repeated crystallizations of
samarium magnesium nitrate, he was finally able to isolate the new element in 1901 and
named it europium, after the continent of Europe.[6][8][9]

Europium(lll) Nitrate Hydrate: Properties and
Synthesis

Europium typically exists in the +3 oxidation state, and its nitrate salt, Europium(lll) nitrate, is a
common and important compound. It is often found in its hydrated form, with the hexahydrate
being a common variant.

Quantitative Data

The following table summarizes the key physical and chemical properties of Europium(lil)
nitrate hydrate.
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Property Value References
Chemical Formula EU(NOs)>xH20 (commonly [10]

X=6)
Molecular Weight 446.07 g/mol (for hexahydrate)  [11]
Appearance Colorless crystalline solid [10]
Melting Point 85 °C (decomposes) [12]
Solubility Highly soluble in water
CAS Number 10031-53-5 (hexahydrate) [10][11]

Experimental Protocol: Synthesis of Europium(lll)

Nitrate Hexahydrate

The synthesis of Europium(lll) nitrate hexahydrate is typically achieved through the reaction of

Europium(lll) oxide with nitric acid.
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Synthesis of Europium(III) Nitrate Hexahydrate

Reagents:
- Europium(lll) oxide (Euz0s3)
- Concentrated Nitric Acid (HNOs)
- Deionized Water

l

1. Dissolution:
Dissolve Eu20s in concentrated HNO3s with gentle heating.

'

2. Filtration:
Filter the solution to remove any unreacted oxide.

'

3. Crystallization:
Cool the filtrate to induce crystallization of Europium(lll) nitrate hexahydrate.

l

4. Isolation:
Collect the crystals by filtration and wash with cold deionized water.

l

5. Drying:
Dry the crystals under vacuum.

Product:
Europium(lll) Nitrate Hexahydrate Crystals

Click to download full resolution via product page

Figure 2: A workflow diagram for the synthesis of Europium(lll) Nitrate Hexahydrate.
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Materials:

e Europium(lll) oxide (Eu203)

o Concentrated nitric acid (HNO3)
» Deionized water

o Beaker

e Hot plate with magnetic stirrer
 Filter paper and funnel

e Crystallizing dish

e Vacuum filtration apparatus
Procedure:

» Dissolution: Carefully add a stoichiometric amount of Europium(lll) oxide to a beaker
containing concentrated nitric acid. A slight excess of the oxide can be used to ensure
complete reaction of the acid. The reaction is: Eu20s + 6 HNOs - 2 Eu(NOs)s + 3 H20.[10]

o Gently heat the mixture on a hot plate with continuous stirring to facilitate the dissolution of
the oxide. The solution should become clear.

« Filtration: Once the reaction is complete, filter the hot solution to remove any unreacted
Europium(lll) oxide.

o Crystallization: Transfer the clear filtrate to a crystallizing dish and allow it to cool slowly to
room temperature. Colorless crystals of Europium(lll) nitrate hexahydrate will start to form.
The cooling process can be further aided by placing the dish in an ice bath to maximize
crystal yield.

« |solation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a
small amount of cold deionized water to remove any residual acid.
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» Drying: Dry the purified crystals under vacuum to remove any remaining water.

Conclusion

The discovery of europium was a significant achievement in the field of chemistry, made
possible by the meticulous work of several pioneering scientists. Its compound, Europium(lll)
nitrate hydrate, serves as a crucial precursor in the synthesis of various europium-containing
materials, which are vital for numerous applications, particularly in lighting and display
technologies. The synthesis of this compound is a straightforward acid-base reaction,
accessible in a standard laboratory setting. This guide provides a foundational understanding of
the history, properties, and synthesis of this important lanthanide compound for professionals in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Discovery and History of Europium(lll) Nitrate
Hydrate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560913#discovery-and-history-of-europium-iii-nitrate-
hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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